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Compound of Interest

Compound Name: Lithium-9

CAS No.: 14809-39-3

Cat. No.: B1232377

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working on the

production of the short-lived radioisotope Lithium-9 (⁹Li).

Frequently Asked Questions (FAQs)
Q1: What is the primary production method for ⁹Li at ISOL facilities?

A1: Lithium-9 is typically produced via the Isotope Separation On-Line (ISOL) method. This

involves bombarding a thick, high-Z (high atomic number) target with high-energy protons. The

primary nuclear reaction is spallation, where the protons fragment the target nuclei, producing

a wide range of nuclides, including ⁹Li. Facilities like ISOLDE at CERN and TRIUMF-ISAC

utilize this technique.[1][2][3][4]

Q2: What are the most common target materials for ⁹Li production?

A2: High-Z refractory metals are preferred due to their ability to withstand high beam power and

temperatures. Tantalum (Ta) foil targets are commonly used.[5][6] The high operating
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temperature (often exceeding 2000°C) is crucial for the rapid diffusion and release of the short-

lived ⁹Li from the target matrix.

Q3: How is ⁹Li separated from other isotopes after production?

A3: After diffusing out of the target, ⁹Li atoms are ionized, typically through a surface ionizer,

and then accelerated to a few tens of keV. A mass separator, which is essentially a large

magnet, then deflects the ion beam, separating the ions based on their mass-to-charge ratio.

This allows for the selection of the ⁹Li beam, separating it from isobaric contaminants.[1][2]

Q4: What is the half-life of ⁹Li and why is it challenging to work with?

A4: Lithium-9 has a very short half-life of approximately 178.3 milliseconds. This rapid decay

necessitates a highly efficient and fast production, release, ionization, and separation process

to obtain a usable yield before the isotope decays.[7]

Q5: What are typical ⁹Li beam intensities I can expect?

A5: The achievable beam intensity of ⁹Li is highly dependent on several factors, including

proton beam current, target material and thickness, and the efficiencies of release, ionization,

and transport. While specific yields can vary, facilities like TRIUMF-ISAC can produce a wide

range of radioactive ion beams with varying intensities. For short-lived isotopes like ⁹Li, yields

can be on the order of 10³ to 10⁵ ions per second for a given proton current.

Troubleshooting Guide
Issue 1: Low or No ⁹Li Yield Detected
This is a common and critical issue that can arise from problems at multiple stages of the

production and delivery process.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Logical Troubleshooting Flow for Low ⁹Li Yield

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A step-by-step logical workflow for troubleshooting low ⁹Li yield.

Issue 2: High Isobaric Contamination (e.g., ⁹Be, ⁹C)
Even with a correctly tuned mass separator, contamination from other isotopes with the same

mass number (isobars) can be a significant problem.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Quantitative Data: Illustrative ⁹Li Production
Efficiencies
The final yield of ⁹Li is a product of several efficiency factors. The table below provides

illustrative values for a typical production scenario using a high-energy proton beam on a

Tantalum target. These values are representative for light, short-lived isotopes produced via the

ISOL method and can be used as a baseline for comparison.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Protocol 1: Production and Extraction of ⁹Li
This protocol outlines the key steps for producing ⁹Li using the ISOL method at a facility like

TRIUMF-ISAC or ISOLDE.
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Target Preparation and Installation:

A thick Tantalum foil target is assembled and installed into the target station module.

The target is connected to a surface ion source via a heated transfer tube.

The entire target/ion source assembly is placed under vacuum.

Proton Beam Bombardment:

A high-energy proton beam (e.g., 500 MeV to 1.4 GeV) with a current of up to 100 µA is

directed onto the Tantalum target.[1][8]

The proton beam induces spallation reactions within the target, producing a variety of

radioactive nuclides, including ⁹Li.

Target Heating and Isotope Release:

The target is resistively heated to a high temperature (e.g., 2300 °C) to facilitate the rapid

diffusion of the produced isotopes out of the target foils.[3]

The released atoms effuse from the target into the transfer line leading to the ion source.

Ionization:

The neutral ⁹Li atoms enter a hot ( >2000 °C) metal tube, typically made of Rhenium or

Tantalum, which acts as a surface ionizer.

Due to the hot surface, the ⁹Li atoms are efficiently ionized to Li⁺.

Extraction and Mass Separation:

The newly formed ⁹Li ions are extracted from the ion source by a high voltage potential

(e.g., 30-60 kV).

The extracted beam, containing a mix of ions, is guided into a mass separator.
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The magnetic field of the separator is tuned to select only the ions with a mass-to-charge

ratio of 9, effectively isolating the ⁹Li beam.

Beam Delivery:

The purified ⁹Li ion beam is then transported through a low-energy beamline, using

electrostatic lenses and steerers, to the designated experimental station.

Workflow for ⁹Li Production

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A simplified workflow diagram of the ⁹Li production process using the ISOL method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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